![molecular formula C19H19ClN2O4 B2621042 N-(5-chloro-1-(2-(2-methoxyphenoxy)ethyl)-2-oxoindolin-3-yl)acetamide CAS No. 1009415-85-3](/img/structure/B2621042.png)
N-(5-chloro-1-(2-(2-methoxyphenoxy)ethyl)-2-oxoindolin-3-yl)acetamide
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Description
N-(5-chloro-1-(2-(2-methoxyphenoxy)ethyl)-2-oxoindolin-3-yl)acetamide, commonly known as CFI-400945, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases.
Scientific Research Applications
- Researchers have investigated the antibacterial potential of this compound. In particular, it has shown inhibitory effects against bacterial strains such as Klebsiella pneumoniae and Staphylococcus hominis. The experimental results were supported by docking studies using the Kinase ThiM from K. pneumoniae. Notably, it exhibited an inhibitory effect on the protein of Staphylococcus epidermidis .
- The interaction of this compound with calf thymus-DNA (CT-DNA) has been studied using UV-vis spectroscopic methods. Understanding its binding behavior with DNA is crucial for potential therapeutic applications .
- This compound belongs to the class of 1,3,4-thiadiazole derivatives. These molecules have diverse applications due to their unique structural features and reactivity. Further exploration of their properties could reveal additional uses .
- Given its antibacterial activity, researchers may explore its potential as a lead compound for developing novel antibiotics or antimicrobial agents. Structural modifications could enhance its efficacy and reduce resistance .
- Investigating the compound’s impact on cellular processes and pathways could provide insights into its biological mechanisms. It might interact with specific proteins or enzymes, making it relevant for chemical biology studies .
- The compound’s unique structure and biological effects make it an interesting candidate for drug discovery. Computational methods, such as molecular dynamics simulations, could predict its binding affinity to various targets, aiding in rational drug design .
Antibacterial Activity
DNA Binding Properties
1,3,4-Thiadiazole Derivatives
Pharmaceutical Research
Chemical Biology
Drug Discovery and Development
properties
IUPAC Name |
N-[5-chloro-1-[2-(2-methoxyphenoxy)ethyl]-2-oxo-3H-indol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN2O4/c1-12(23)21-18-14-11-13(20)7-8-15(14)22(19(18)24)9-10-26-17-6-4-3-5-16(17)25-2/h3-8,11,18H,9-10H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYUUNEHNGSCRLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1C2=C(C=CC(=C2)Cl)N(C1=O)CCOC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-chloro-1-(2-(2-methoxyphenoxy)ethyl)-2-oxoindolin-3-yl)acetamide |
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